dimethyl 2-{[4-(pentanoylamino)benzoyl]amino}terephthalate

• IUPAC Name: dimethyl 2-[[4-(pentanoylamino)benzoyl]amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C22H24N2O6/c1-4-5-6-19(25)23-16-10-7-14(8-11-16)20(26)24-18-13-15(21(27)29-2)9-12-17(18)22(28)30-3/h7-13H,4-6H2,1-3H3,(H,23,25)(H,24,26)
• InChI Key: CFPKZSYCTOZEKV-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC
• Molecular Formula: C22H24N2O6
• Molecular Weight: 412.4 g/mol

Description

Dimethyl 2-{[4-(pentanoylamino)benzoyl]amino}terephthalate is a complex organic compound with potential applications in various scientific fields It is characterized by its unique structure, which includes a terephthalate core substituted with a pentanoylamino group and a benzoylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of dimethyl 2-{[4-(pentanoylamino)benzoyl]amino}terephthalate typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of dimethyl terephthalate with 4-aminobenzoyl chloride and pentanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Dimethyl 2-{[4-(pentanoylamino)benzoyl]amino}terephthalate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the amide or ester groups, leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Dimethyl 2-{[4-(pentanoylamino)benzoyl]amino}terephthalate has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of dimethyl 2-{[4-(pentanoylamino)benzoyl]amino}terephthalate involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Dimethyl aminoterephthalate
• Dimethyl 2-aminoterephthalate
• Dimethyl 4-aminoterephthalate

Uniqueness

Dimethyl 2-{[4-(pentanoylamino)benzoyl]amino}terephthalate is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit enhanced stability, reactivity, or bioactivity, making it a valuable compound for various research and industrial applications.